3-(2-Fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11FN4O2/c1-8-10(7-16-14(17-8)20-2)13-18-12(19-21-13)9-5-3-4-6-11(9)15/h3-7H,1-2H3
• InChI Key: YZCAHPQPYNJYPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NO2)C3=CC=CC=C3F)OC
• Molecular Formula: C14H11FN4O2
• Molecular Weight: 286.26 g/mol

Description

3-(2-Fluorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Therapeutic Potential

1,3,4-Oxadiazoles, including compounds similar to the specified chemical, exhibit a wide range of bioactivities. These activities include anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal effects. The unique structural features of these compounds allow effective binding with various enzymes and receptors through multiple weak interactions, making them valuable in the treatment of diverse ailments (Verma et al., 2019).

Antimicrobial and Anticancer Applications

Oxadiazole derivatives, especially those containing the 1,3,4-oxadiazole ring, have shown significant antimicrobial and anticancer activities. These compounds are reported to exceed the activity of known antibiotics and other antimicrobial agents, highlighting their promise as new drug candidates. The synthesis and pharmacological study of oxadiazole derivatives reveal their potential in targeting bacterial, fungal, and cancerous cells, indicating a broad spectrum of therapeutic applications (Glomb & Świątek, 2021).

Metal-Ion Sensing and Material Science

1,3,4-Oxadiazole compounds have also been explored for their applications in material science, particularly in metal-ion sensing. These compounds are known for their high photoluminescent quantum yield, excellent thermal and chemical stability, and potential coordination sites, making them suitable for the development of chemosensors for metal ions. The ability to modify these compounds to enhance their sensing capabilities for specific metal ions has been a significant area of research, demonstrating their versatility beyond pharmacological applications (Sharma, Om, & Sharma, 2022).